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Compound of Interest

N-(2-Hydroxyethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B148727

An In-depth Technical Guide to the Safety and Handling of N-(2-Hydroxyethyl)-1,3-
propanediamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-(2-
Hydroxyethyl)-1,3-propanediamine (CAS RN: 4461-39-6), a chemical intermediate utilized in
various research and development applications. Due to its corrosive nature, strict adherence to
safety protocols is imperative to minimize risks to personnel and the environment.

Chemical Identification and Physical Properties

N-(2-Hydroxyethyl)-1,3-propanediamine, also known as 2-(3-Aminopropylamino)ethanol, is a
clear, colorless to slightly yellow liquid.[1] It is miscible with water and various organic solvents.

[1][2]
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Property Value Reference
CAS Number 4461-39-6 [3]
Molecular Formula C5H14N20 [3]
Molecular Weight 118.18 g/mol [1]
Appearance Clear, c.olo.rless to slightly (3]
yellow liquid

Boiling Point 250-252 °C (lit.) [1][4]
Melting Point 15-19 °C [3]
Density 1.007 g/mL at 20 °C (lit.) [1114]
Flash Point 99.4 °C [3]
Water Solubility Miscible [3]

Vapor Pressure

0.00648 mmHg at 25°C

[3]

Hazard Identification and GHS Classification

N-(2-Hydroxyethyl)-1,3-propanediamine is classified as a corrosive substance that can

cause severe skin burns and eye damage.[5]

GHS Classification

Hazard Statement

Pictogram

Skin Corrosion/Irritation,

Category 1B

H314: Causes severe skin

burns and eye damage

lalt text

Signal Word: Danger|[5]

Precautionary Statements:[5]

e P260: Do not breathe dust/fumes/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.
e P405: Store locked up.

o P501: Dispose of contents/container to an approved waste disposal facility in accordance
with applicable laws and regulations.

Toxicological Information

While one source suggests low toxicity under routine operation, specific quantitative
toxicological data such as LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) for
pure N-(2-Hydroxyethyl)-1,3-propanediamine were not available in the reviewed literature.[1]
Due to its corrosive nature, it should be handled with extreme caution as it can cause severe
tissue damage upon contact.

Experimental Protocol: Safe Handling and
Preparation of a Dilute Aqueous Solution

This protocol outlines the procedure for safely diluting concentrated N-(2-Hydroxyethyl)-1,3-
propanediamine.

4.1. Materials and Equipment:
e N-(2-Hydroxyethyl)-1,3-propanediamine

e Deionized water
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Appropriate glass beaker and graduated cylinder

Magnetic stirrer and stir bar

Calibrated pH meter

Personal Protective Equipment (see section 5)

Chemical fume hood
4.2. Procedure:

e Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational.

e Staging: Place all necessary equipment inside the fume hood.

o Measurement: Carefully measure the required volume of deionized water in a graduated
cylinder and transfer it to a beaker with a magnetic stir bar.

» Addition of Amine: Slowly and carefully add the calculated amount of N-(2-
Hydroxyethyl)-1,3-propanediamine to the water while stirring. Always add the amine to
water, never the other way around, to avoid a violent exothermic reaction.

e Mixing: Continue stirring until the solution is homogeneous.

e pH Adjustment (if necessary): If a specific pH is required, use a calibrated pH meter and
adjust as needed with appropriate acidic or basic solutions, adding them slowly while stirring.

o Labeling: Clearly label the prepared solution with the chemical name, concentration, date,
and any relevant hazard warnings.

o Decontamination: Thoroughly clean all equipment used. Dispose of any contaminated
disposable materials as hazardous waste.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling N-(2-Hydroxyethyl)-1,3-propanediamine.
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Protection Type Specification Reference

Tightly fitting safety goggles
with side-shields conforming to
. EN 166 (EU) or NIOSH (US). A
Eye/Face Protection ) [5]
face shield should also be
worn where splashing is

possible.

Wear fire/flame resistant and
impervious clothing. Handle
_ _ with compatible chemical-
Skin Protection ) [5]
resistant gloves (e.g., Butyl
rubber, Neoprene). Inspect

gloves prior to use.

If exposure limits are exceeded
) ) or irritation is experienced, use
Respiratory Protection ) ) [5]
a full-face respirator with an

appropriate cartridge.

First Aid Measures

In case of exposure, immediate action is critical.[5]
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately take off all contaminated clothing.
) Wash off with soap and plenty of water for at
Skin Contact ) . . .
least 15 minutes. Seek immediate medical

attention.

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and
Eye Contact ] o ) ]

easy to do. Continue rinsing. Seek immediate

medical attention.

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a POISON CENTER

or doctor/physician immediately.

Ingestion

Fire Fighting and Accidental Release Measures

7.1. Fire Fighting:
o Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

» Specific hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[6]

» Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

7.2. Accidental Release:

» Personal precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Ensure
adequate ventilation. Remove all sources of ignition.[5]
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e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[5]

» Containment and cleaning: Absorb the spill with inert material (e.g., sand, silica gel) and
place it in a suitable, closed container for disposal. Use spark-proof tools.[5]

Storage and Disposal

8.1. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

o Keep away from incompatible materials such as strong oxidizing agents and acids.[6]
e Store in a locked-up area.[5]

8.2. Disposal:

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable local, regional, and national regulations.[5]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning.

[5]

Visual Diagrams
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Caption: Emergency response workflow for a chemical spill.
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Caption: Signaling pathway of amine-induced skin and eye corrosion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b148727?utm_src=pdf-body-img
https://www.benchchem.com/product/b148727?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/2023-11/ASCCT2023_Hull_Inhalation_FD_VH.pdf
https://www.schc.org/assets/docs/ghs_info_sheets/Skin%20Corrosion%20%20Irritation%20(Final%202018-03).pdf
https://www.chemicalbook.com/msds/n-2-hydroxyethyl-1-3-propanediamine.pdf
https://www.chembk.com/en/chem/N-(2-HYDROXYETHYL)-1,3-DIAMINOPROPANE
https://assets.greenbook.net/M90705.pdf
https://www.fishersci.com/store/msds?partNumber=AC210510500&productDescription=2%2C2-DIMETHYL-1%2C3-PROPANE+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b148727#n-2-hydroxyethyl-1-3-propanediamine-safety-and-handling
https://www.benchchem.com/product/b148727#n-2-hydroxyethyl-1-3-propanediamine-safety-and-handling
https://www.benchchem.com/product/b148727#n-2-hydroxyethyl-1-3-propanediamine-safety-and-handling
https://www.benchchem.com/product/b148727#n-2-hydroxyethyl-1-3-propanediamine-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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